Cas no 82824-05-3 (2-[N-[6-[[amino-[[amino-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]carbamimidoyl]-1-(4-chlorophenyl)guanidine; 2-benzhydryloxy-N,N-dimethyl-ethanamine; [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate; 2-hydroxybenzoic acid)

• Product name: 2-[N-[6-[[amino-[[amino-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]carbamimidoyl]-1-(4-chlorophenyl)guanidine; 2-benzhydryloxy-N,N-dimethyl-ethanamine; [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate; 2-hydroxybenzoic acid
• CAS No: 82824-05-3
• MF: C₂₂H₃₀N₁₀Cl₂^.C₂₃H₃₂O₆^.C₁₇H₂₁NO^.C₇H₆O₃
• MW: 1303.41866
• CID: 728311
• PubChem ID: 9578316

2-[N-[6-[[amino-[[amino-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]carbamimidoyl]-1-(4-chlorophenyl)guanidine; 2-benzhydryloxy-N,N-dimethyl-ethanamine; [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate; 2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-[6-[[amino-[[amino-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]carbamimidoyl]-1-(4-chlorophenyl)gua
• despa-kowa
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate
• 2-[N-[6-[[amino-[[amino-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]carbamimidoyl]-1-(4-chlorophenyl)guanidine
• 2-benzhydryloxy-N,N-dimethyl-ethanamine
• 2-hydroxybenzoic acid
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11,17-dihydroxy-, (11beta)-, mixt. with N,N''-bis(4-chlorophenyl)-3,12-diimino-2,4,11,13-tetraazatetradecanediimidamide and 2-(diphenylmethoxy)-N,N-dimethylethanamine 2-hydroxybenzoate (1:1)
• 82824-05-3
• 2-[N-[6-[[amino-[[amino-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]carbamimidoyl]-1-(4-chlorophenyl)guanidine; 2-benzhydryloxy-N,N-dimethyl-ethanamine; [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate; 2-hydroxybenzoic acid

• Inchi： InChI=1S/C23H32O6.C22H30Cl2N10.C17H21NO.C7H6O3/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3;23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;8-6-4-2-1-3-5(6)7(9)10/h10,16-18,20,26,28H,4-9,11-12H2,1-3H3;5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);3-12,17H,13-14H2,1-2H3;1-4,8H,(H,9,10)/t16-,17-,18-,20+,21-,22-,23-;;;/m0.../s1
• InChI Key： WTBFFOHEVHCHBM-KWIXAIMESA-N
• SMILES： CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.C1=CC=C(C(=C1)C(=O)O)O.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl

Computed Properties

• Exact Mass: 1301.617094
• Monoisotopic Mass: 1301.617094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 92
• Rotatable Bond Count: 24
• Complexity: 1780
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 349

Experimental Properties

• Boiling Point: 699.3°C at 760 mmHg
• Flash Point: 376.7°C